Cas no 632-83-7 (1-Bromoanthracene-9,10-dione)

• Product Name: 1-Bromoanthracene-9,10-dione
• CAS No: 632-83-7
• MF: C₁₄H₇BrO₂
• MW: 287.108183145523
• MDL: MFCD00451689
• CID: 510670
• PubChem ID: 87558056
• Update Time: 2025-05-22

1-Bromoanthracene-9,10-dione Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione,1-bromo-
• 1-Bromoanthraquinone
• 1-bromoanthracene-9,10-dione
• 9,10-anthracenedione, 1-bromo-
• 1-Brom-anthrachinon
• CXTPIHZYOGDSLV-UHFFFAOYSA-N
• B2688
• A24580
• AKOS001483758
• EU-0033651
• DTXSID10212556
• 1-Bromoanthracene-9,10-dione;9,10-Anthracenedione, 1-bromo-
• SCHEMBL472644
• InChI=1/C14H7BrO2/c15-11-7-3-6-10-12(11)14(17)9-5-2-1-4-8(9)13(10)16/h1-7
• AS-59439
• 1-BROMO-9,10-DIHYDROANTHRACENE-9,10-DIONE
• 632-83-7
• doi:10.14272/CXTPIHZYOGDSLV-UHFFFAOYSA-N.1
• 1-bromoanthra-9,10-quinone
• MFCD00451689
• BCP32457
• CHEMBL4436985
• T71159
• 1-Bromoanthracene-9,10-dione

• MDL： MFCD00451689
• Inchi： 1S/C14H7BrO2/c15-11-7-3-6-10-12(11)14(17)9-5-2-1-4-8(9)13(10)16/h1-7H
• InChI Key： CXTPIHZYOGDSLV-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C(C3C=CC=CC=3C(C=21)=O)=O

Computed Properties

• Exact Mass: 285.96300
• Monoisotopic Mass: 285.963
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4
• Topological Polar Surface Area: 34.1

Experimental Properties

• Color/Form: Yellow powder or small particles
• Density: 1.5425 (rough estimate)
• Melting Point: 188.0 to 192.0 deg-C
• Boiling Point: 444.9°C at 760 mmHg
• Flash Point: 161°C
• Refractive Index: 1.4650 (estimate)
• PSA: 34.14000
• LogP: 3.22450
• Solubility: Not determined
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

1-Bromoanthracene-9,10-dione Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p1086 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones

Additional information on 1-Bromoanthracene-9,10-dione

Comprehensive Guide to 1-Bromoanthracene-9,10-dione (CAS No. 632-83-7): Properties, Applications, and Industry Insights

1-Bromoanthracene-9,10-dione, identified by its CAS number 632-83-7, is a specialized organic compound belonging to the anthraquinone derivatives family. This brominated anthraquinone is gaining attention in both academic and industrial research due to its unique chemical properties and versatile applications. With the rise of sustainable chemistry and advanced material science, researchers are increasingly exploring 1-Bromoanthracene-9,10-dione as a key intermediate in synthesizing dyes, pharmaceuticals, and functional materials.

The compound's molecular structure features a bromine atom at the 1-position of the anthraquinone backbone, enhancing its reactivity in cross-coupling reactions and photophysical studies. Its CAS No. 632-83-7 serves as a critical identifier in chemical databases, ensuring precise tracking in supply chains. Recent studies highlight its potential in organic electronics, where 1-Bromoanthracene-9,10-dione acts as a building block for organic semiconductors and light-emitting diodes (OLEDs).

From an environmental perspective, the demand for eco-friendly synthetic routes has led to innovations in catalytic bromination methods for 1-Bromoanthracene-9,10-dione. Researchers are optimizing green chemistry protocols to minimize waste, aligning with global sustainability goals like the UN's SDGs. This aligns with trending searches such as "green synthesis of brominated anthraquinones" and "sustainable dye intermediates."

In the pharmaceutical sector, CAS 632-83-7 is investigated for its role in developing antitumor agents and antimicrobial compounds. Its anthraquinone core is structurally similar to bioactive natural products, making it a valuable scaffold in drug discovery. Queries like "anthraquinone derivatives in medicine" and "brominated compounds for drug development" reflect growing interest in this niche.

Handling and storage of 1-Bromoanthracene-9,10-dione require standard laboratory precautions. While not classified as hazardous under most regulations, proper ventilation and personal protective equipment (PPE) are recommended during use. Analytical techniques like HPLC and NMR are commonly employed to verify the purity of CAS No. 632-83-7, ensuring consistency for research applications.

The compound's commercial availability varies by region, with suppliers often listing it under alternative names such as 9,10-Anthracenedione, 1-bromo-. Procurement specialists frequently search for "high-purity 1-Bromoanthracene-9,10-dione suppliers" or "632-83-7 bulk pricing," indicating robust market demand. Custom synthesis services are also expanding to meet niche requirements.

Future prospects for 1-Bromoanthracene-9,10-dione include emerging applications in energy storage systems and photocatalytic materials. As industries prioritize renewable energy solutions, this compound's redox-active properties may contribute to next-generation battery technologies. Such innovations resonate with popular search trends like "organic compounds for energy storage" and "advanced material chemistry."

In summary, 1-Bromoanthracene-9,10-dione (CAS 632-83-7) represents a multifaceted compound bridging traditional chemistry and cutting-edge applications. Its continued study promises to unlock novel functionalities across diverse scientific domains while addressing contemporary challenges in sustainability and human health.